2H-1-Benzopyran-2,6-diol, 3,4-dihydro-2,5,7,8-tetramethyl-

• CAS No.: 53101-68-1
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 2,5,7,8-tetramethyl-3,4-dihydrochromene-2,6-diol
• InChI: InChI=1S/C13H18O3/c1-7-8(2)12-10(9(3)11(7)14)5-6-13(4,15)16-12/h14-15H,5-6H2,1-4H3
• InChI Key: BTFSFQNWGHJWJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(CCC(O2)(C)O)C(=C1O)C)C

Description

2H-1-Benzopyran-2,6-diol, 3,4-dihydro-2,5,7,8-tetramethyl- is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2H-1-Benzopyran-2,6-diol, 3,4-dihydro-2,5,7,8-tetramethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2H-1-Benzopyran-2,6-diol, 3,4-dihydro-2,5,7,8-tetramethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A solution of (±)-6-hydroxy-2-methoxy-2,5,7,8-tetramethylchroman, prepared as described in Example 1 from 1.0 mole of trimethylhydroquinone, in 1250 ml. of acetone, 1000 ml. of H2O and 8.30 ml. of conc. HCl was heated at reflux under N2. The solvent was removed by distillation until tthe distilling head temperature reached 95°. The suspension was cooled to 70°, diluted with 800 ml. of acetone, cooled to ca. 15° and stripped of solvent at reduced pressure and 30° to ca. 1000 ml. The resulting suspension was cooled, filtered and dried to give (±)-2,6-dihydroxy-2,5,7,8-tetramethylchroman as a grey-tan powder, m.p. 105°-107°.

Synthesis routes and methods II

Procedure details